2-fluoro-6-(4-phenoxybutyl)benzamide

• IUPAC Name: 2-fluoro-6-(4-phenoxybutyl)benzamide
• InChI: InChI=1S/C17H18FNO2/c18-15-11-6-8-13(16(15)17(19)20)7-4-5-12-21-14-9-2-1-3-10-14/h1-3,6,8-11H,4-5,7,12H2,(H2,19,20)
• InChI Key: FPARFKIFJJYYGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCCC2=C(C(=CC=C2)F)C(=O)N
• Molecular Formula: C17H18FNO2
• Molecular Weight: 287.33 g/mol

Description

2-Fluoro-6-(4-phenoxybutyl)benzamide is a benzamide derivative characterized by a fluorine atom at the 2-position of the benzamide ring and a 4-phenoxybutyl substituent at the 6-position. The phenoxybutyl chain introduces significant lipophilicity, which may enhance membrane permeability and influence binding interactions in biological systems.

Comparison with Similar Compounds

The following analysis compares 2-fluoro-6-(4-phenoxybutyl)benzamide with structurally related benzamides, focusing on substituent effects, physicochemical properties, and biological activities.

Substituent Variations and Physicochemical Properties

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents (Position)	Molecular Weight	Melting Point (°C)	LogP (Estimated)	Key Features	Reference
2-Fluoro-6-(4-phenoxybutyl)benzamide	F (2), 4-phenoxybutyl (6)	~343.4*	N/A	High (phenoxy chain)	High lipophilicity	—
N-[2-(3,4-Dimethoxyphenyl)ethyl]benzamide (Rip-B)	Benzamide (core), 3,4-dimethoxy (aryl)	299.34	90	Moderate (~2.5)	Polar methoxy groups enhance solubility
2-Hydroxy-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide (Rip-D)	OH (2), 3,4-dimethoxy (aryl)	315.34	96	Moderate (~2.0)	Hydroxyl group increases polarity
2-Fluoro-6-(4-methylphenoxy)benzonitrile	F (2), 4-methylphenoxy (6), CN	227.23	N/A	Moderate (~3.0)	Nitrile group enhances stability
2-Chloro-6-fluoro-N-(4-hydroxyphenyl)benzamide	Cl (2), F (6), 4-hydroxy (N-substituent)	265.67	N/A	Moderate (~2.8)	Chlorine increases electronegativity

*Calculated based on molecular formula.

Key Observations:

• Polarity: Hydroxyl (Rip-D) or methoxy (Rip-B) groups increase polarity, enhancing solubility in polar solvents, whereas the target compound’s phenoxybutyl chain prioritizes lipid solubility .
• Electron-Withdrawing Effects : Fluorine and chlorine substituents (e.g., in 2-chloro-6-fluoro analogs) modulate electronic properties, affecting receptor binding and metabolic stability .

Key Observations:

• Enzyme Inhibition : Benzamide derivatives with fluorinated aromatic rings (e.g., 2-fluoro-6-substituted analogs) are prevalent in kinase and receptor inhibition due to their ability to form hydrogen bonds and hydrophobic interactions .
• Neuroleptic Activity: Compounds like amisulpride highlight the role of benzamide scaffolds in central nervous system targeting, though substituents like the phenoxybutyl chain may alter selectivity .